molecular formula C12H22N2O2 B12546906 3,3-Dibutylpiperazine-2,5-dione CAS No. 143411-89-6

3,3-Dibutylpiperazine-2,5-dione

Cat. No.: B12546906
CAS No.: 143411-89-6
M. Wt: 226.32 g/mol
InChI Key: BNLRJFVANXPTSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,3-Dibutylpiperazine-2,5-dione is a diketopiperazine (DKP) derivative characterized by two butyl groups at the 3-position of the piperazine ring. DKPs are cyclic dipeptides with diverse applications in medicinal chemistry due to their conformational rigidity, metabolic stability, and ability to engage in hydrogen bonding .

Properties

CAS No.

143411-89-6

Molecular Formula

C12H22N2O2

Molecular Weight

226.32 g/mol

IUPAC Name

3,3-dibutylpiperazine-2,5-dione

InChI

InChI=1S/C12H22N2O2/c1-3-5-7-12(8-6-4-2)11(16)13-9-10(15)14-12/h3-9H2,1-2H3,(H,13,16)(H,14,15)

InChI Key

BNLRJFVANXPTSQ-UHFFFAOYSA-N

Canonical SMILES

CCCCC1(C(=O)NCC(=O)N1)CCCC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Dibutylpiperazine-2,5-dione can be achieved through several methodsThe reaction typically requires a catalyst and is carried out under controlled temperature and pressure conditions .

Industrial Production Methods

In an industrial setting, the production of 3,3-Dibutylpiperazine-2,5-dione may involve large-scale batch reactors where the reaction conditions are optimized for yield and purity. The use of continuous flow reactors can also be considered to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

3,3-Dibutylpiperazine-2,5-dione can undergo various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, potassium permanganate.

    Reduction: Lithium aluminum hydride, sodium borohydride.

    Substitution: Alkyl halides, nucleophiles like amines or thiols.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield diketopiperazine derivatives, while substitution reactions can produce a variety of functionalized piperazine-2,5-diones .

Scientific Research Applications

3,3-Dibutylpiperazine-2,5-dione has several applications in scientific research:

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Effects on Physicochemical Properties

The substituents on the piperazine ring significantly influence molecular weight, lipophilicity (logP), solubility, and melting points. Key comparisons are summarized below:

Table 1: Physicochemical Properties of Selected Piperazine-2,5-dione Derivatives
Compound Name Substituents Molecular Weight (g/mol) Melting Point (°C) logP (Calculated) Yield (%) Purity (%) Source/Reference
3,3-Dibutylpiperazine-2,5-dione 3,3-di(butyl) ~240.34* N/A High (est. >4) N/A N/A Inferred from analogs
3,6-Dimethylpiperazine-2,5-dione 3,6-di(methyl) 142.16 N/A 1.715 N/A N/A NIST
(3S,6S)-3-Butyl-6-methylpiperazine-2,5-dione 3-butyl, 6-methyl 184.24 N/A N/A N/A N/A NIST
3-Isopropyl-6-methylpiperazine-2,5-dione 3-isopropyl, 6-methyl 156.18 N/A N/A N/A N/A Natural product
3-Benzyl-1-(2,4-dimethoxybenzyl)piperazine-2,5-dione (3l) 3-benzyl, 1-(2,4-dimethoxybenzyl) 384.45 138.3–140.8 N/A 81 100 Synthetic
3-Benzyl-1-(4-fluorobenzyl)piperazine-2,5-dione (3m) 3-benzyl, 1-(4-fluorobenzyl) 350.38 180.2–182.7 N/A 83 98 Synthetic

*Calculated based on molecular formula (C₁₆H₂₈N₂O₂).

Key Observations:

  • Molecular Weight and Lipophilicity : The 3,3-dibutyl derivative has a higher molecular weight (~240.34 g/mol) compared to smaller analogs like 3,6-dimethyl (142.16 g/mol) or 3-isopropyl-6-methyl (156.18 g/mol). The two butyl groups substantially increase logP, suggesting enhanced membrane permeability but reduced aqueous solubility.
  • Aromatic vs. Aliphatic Substituents : Aromatic derivatives (e.g., 3l and 3m) exhibit higher melting points (138–183°C) due to π-π stacking and hydrogen bonding, whereas aliphatic analogs (e.g., 3,6-dimethyl) lack such data but likely have lower melting points.
  • Synthetic Yields : Benzyl-substituted derivatives (3l, 3m) show high yields (81–83%) and purity (98–100%), reflecting optimized synthetic protocols.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.